Cas no 690688-75-6 (2-[(5-AMINO-1,3,4-THIADIAZOL-2-YL)SULFANYL]-N-(3-CHLORO-4-METHYLPHENYL)ACETAMIDE)

• Product Name: 2-[(5-AMINO-1,3,4-THIADIAZOL-2-YL)SULFANYL]-N-(3-CHLORO-4-METHYLPHENYL)ACETAMIDE
• CAS No: 690688-75-6
• MF: C₁₁H₁₁ClN₄OS₂
• MW: 314.814237833023
• CID: 973034
• PubChem ID: 951101
• Update Time: 2025-11-06

2-[(5-AMINO-1,3,4-THIADIAZOL-2-YL)SULFANYL]-N-(3-CHLORO-4-METHYLPHENYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-[(5-AMINO-1,3,4-THIADIAZOL-2-YL)SULFANYL]-N-(3-CHLORO-4-METHYLPHENYL)ACETAMIDE
• 2-(5-AMINO-[1,3,4]THIADIAZOL-2-YLSULFANYL)-N-(3-CHLORO-4-METHYL-PHENYL)-ACETAMIDE
• 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-(3-chloro-4-methylphenyl)acetamide
• CS-0322636
• Cambridge id 7139805
• AKOS000667776
• SR-01000252553-1
• A922912
• 690688-75-6
• SR-01000252553
• JS-2963
• STK072562

• MDL： MFCD03676929
• Inchi： 1S/C11H11ClN4OS2/c1-6-2-3-7(4-8(6)12)14-9(17)5-18-11-16-15-10(13)19-11/h2-4H,5H2,1H3,(H2,13,15)(H,14,17)
• InChI Key： ZZONUABVZBDGKY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(CSC1=NN=C(N)S1)=O

Computed Properties

• Exact Mass: 314.00600
• Monoisotopic Mass: 314.0062810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 134.44000
• LogP: 3.46710

Additional information on 2-[(5-AMINO-1,3,4-THIADIAZOL-2-YL)SULFANYL]-N-(3-CHLORO-4-METHYLPHENYL)ACETAMIDE

Market Research and Analysis Report on 2-[(5-AMINO-1,3,4-THIADIAZOL-2-YL)SULFANYL]-N-(3-CHLORO-4-METHYLPHENYL)ACETAMIDE (CAS No. 690688-75-6)

The compound 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-chloro-4-methylphenyl)acetamide, identified by the CAS number 690688-75-6, has garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in drug development and therapeutic interventions. This report aims to provide a comprehensive analysis of the current market landscape, research advancements, and future prospects of this compound.

Recent studies have highlighted the compound's promising pharmacological properties, particularly its ability to modulate key biological pathways associated with various diseases. Its unique chemical structure, incorporating a thiadiazole ring and a sulfanyl group, contributes to its potential as a lead compound in drug discovery programs targeting conditions such as cancer, inflammation, and neurodegenerative disorders.

Market demand for this compound is driven by its increasing use in preclinical studies and early-stage clinical trials. Pharmaceutical companies are actively exploring its therapeutic potential, leading to a rise in global procurement activities. The compound is also being considered for inclusion in combinatorial chemistry libraries, further expanding its utility in drug development.

Global suppliers of this compound are primarily located in regions with advanced chemical manufacturing capabilities, including North America, Europe, and Asia-Pacific. The competitive landscape is characterized by a few key players specializing in fine chemicals and intermediates for the pharmaceutical industry. These suppliers are investing heavily in research and development to optimize synthesis routes and improve product quality.

The research methodology employed for this analysis includes a thorough review of scientific literature databases such as PubMed and Scopus, as well as industry reports from market research firms. Additionally, data on procurement trends were gathered from trade journals and supplier websites to assess current market dynamics.

Results indicate that the demand for 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-chloro-4-methylphenyl)acetamide is expected to grow significantly over the next five years, driven by advancements in medicinal chemistry and increasing investment in drug discovery pipelines. The compound's versatility across multiple therapeutic areas further underscores its market potential.

In conclusion, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3-chloro-4-methylphenyl)acetamide represents a promising candidate in the field of chemical biology with broad applications in drug development. As research progresses and clinical data emerges, its role in therapeutic innovation is likely to expand further.